Cas no 91659-32-4 (2-bromo-6-fluoro-3-hydroxybenzoic acid)

• Product Name: 2-bromo-6-fluoro-3-hydroxybenzoic acid
• CAS No: 91659-32-4
• MF: C₇H₄BrFO₃
• MW: 235.007265090942
• MDL: MFCD28738973
• CID: 4315107
• PubChem ID: 84797214
• Update Time: 2025-09-26

2-bromo-6-fluoro-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-6-fluoro-3-hydroxy-
• 2-Bromo-6-fluoro-3-hydroxybenzoic acid
• 2-Bromo-6-fluoro-3-hydroxybenzoicacid
• E93695
• MFCD28738973
• 91659-32-4
• CS-0192343
• 2-bromo-6-fluoro-3-hydroxybenzoic acid

• MDL： MFCD28738973
• Inchi： 1S/C7H4BrFO3/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2,10H,(H,11,12)
• InChI Key： ZHLVDVIHTDAFLA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=CC(O)=C1Br

Computed Properties

• Exact Mass: 233.93278Da
• Monoisotopic Mass: 233.93278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-bromo-6-fluoro-3-hydroxybenzoic acid

Benzoic acid, 2-bromo-6-fluoro-3-hydroxy

Benzoic acid derivatives have long been of interest in the field of pharmaceuticals and biotechnology due to their diverse chemical properties and potential applications in drug discovery. Benzoic acid, as a core structure, serves as a foundation for numerous aromatic compounds that exhibit unique biological activities. Among these derivatives, 2-bromo-6-fluoro-3-hydroxybenzoic acid stands out due to its specific substitution pattern, which includes bromine, fluorine, and hydroxyl groups at positions 2, 6, and 3, respectively.

The presence of multiple halogens (bromo and fluoro) along with a hydroxyl group introduces a high degree of functionalization to the aromatic ring. This makes 2-bromo-6-fluoro-3-hydroxybenzoic acid particularly intriguing for researchers exploring halogenated aromatic compounds and their potential in medicinal chemistry. The substitution pattern also influences the compound's pH-dependent solubility, metabolic stability, and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of heterocyclic aromatic compounds in targeting specific biological pathways. For instance, compounds with bromine and fluorine substituents have shown enhanced selectivity and potency in certain receptor-binding assays. The hydroxyl group at position 3 further adds to the complexity by introducing a polar functional group that can influence hydrogen bonding and crystallographic properties of the molecule.

From a synthetic chemistry perspective, the synthesis of 2-bromo-6-fluoro-3-hydroxybenzoic acid involves multi-step reactions, including halogenation and hydroxylation. Modern chemical techniques such as fluorination via electrophilic substitution and bromination using N-bromating agents have been optimized to achieve high yields and purity. The hydroxyl group can be introduced through various methods, including the HWE reaction (Horner-Wadsworth-Emmons) or oxidative coupling, depending on the desired regioselectivity.

In terms of biological activity, 2-bromo-6-fluoro-3-hydroxybenzoic acid has been explored for its potential as a template molecule in drug design. Its unique substitution pattern allows it to serve as a scaffold for the development of agonists, antagonists, or inhibitors targeting specific protein-protein interactions or enzyme pathways. For example, recent research has demonstrated its ability to modulate cytochrome P450 enzymes, which are critical in drug metabolism and detoxification.

Furthermore, the compound's aromaticity and electron-withdrawing groups (bromo and fluoro) make it a valuable candidate for photodynamic therapy (PDT) applications. The hydroxyl group enhances its ability to participate in π-π interactions, which are crucial for targeting cancer cells selectively under light exposure. This dual functionality positions 2-bromo-6-fluoro-3-hydroxybenzoic acid as a promising agent in the development of novel therapeutic strategies.

Another area of interest is its role in immunomodulatory agents. The combination of bromine, fluorine, and hydroxyl groups creates a unique microenvironment on the aromatic ring that can influence T-cell receptor interactions and antibody production. Preclinical studies have shown that this compound can modulate the immune response in a way that may be beneficial for treating autoimmune diseases or enhancing cancer immunotherapy.

From an environmental perspective, the synthesis of 2-bromo-6-fluoro-3-hydroxybenzoic acid must adhere to strict safety protocols due to the presence of halogens. However, its potential applications in biodegradable materials and eco-friendly drug delivery systems make it a subject of interest for sustainable chemistry research.

Finally, the compound's crystallographic properties have been studied extensively to understand its lattice energy and phase behavior. These studies are critical for optimizing its formulation into pharmaceutical dosage forms, such as tablets or capsules, ensuring stability and bioavailability.

In conclusion, 2-bromo-6-fluoro-3-hydroxybenzoic acid is a multifaceted compound with significant potential in pharmaceutical research. Its unique substitution pattern, combined with the inherent properties of bromine, fluorine, and hydroxyl groups, makes it a valuable tool for exploring new drug candidates and advancing our understanding of aromatic chemistry and biological systems.